Cas no 149360-79-2 (diprop-2-en-1-yl methylidenepropanedioate)

• Product Name: diprop-2-en-1-yl methylidenepropanedioate
• CAS No: 149360-79-2
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 1324535
• PubChem ID: 177875
• Update Time: 2025-04-20

diprop-2-en-1-yl methylidenepropanedioate Chemical and Physical Properties

Names and Identifiers

• diprop-2-en-1-yl methylidenepropanedioate
• DTXSID70164244
• SCHEMBL8409550
• 149360-79-2

• Inchi： 1S/C10H12O4/c1-4-6-13-9(11)8(3)10(12)14-7-5-2/h4-5H,1-3,6-7H2
• InChI Key： BZNGGWJYUIIMAN-UHFFFAOYSA-N
• SMILES： O(C(C(=C)C(=O)OCC=C)=O)CC=C

Computed Properties

• Exact Mass: 196.07356
• Monoisotopic Mass: 196.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.056
• Boiling Point: 219.6°C at 760 mmHg
• Flash Point: 97.1°C
• Refractive Index: 1.461
• PSA: 52.6